2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid

• Molecular Formula: C14H12BrNO4
• Molecular Weight: 338.15 g/mol
• IUPAC Name: 2-bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid
• InChI: InChI=1S/C14H12BrNO4/c1-19-12-6-11(15)10(14(17)18)5-13(12)20-8-9-3-2-4-16-7-9/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: ZVLINABGLUWQOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)Br)C(=O)O)OCC2=CN=CC=C2

Description

2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid is a chemical compound with the molecular formula C14H12BrNO4 and a molecular weight of 338.15 g/mol . This compound is primarily used in research settings, particularly in the fields of chemistry and biology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid typically involves multiple steps. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering its chemical structure.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: For substitution reactions.

Oxidizing Agents: For oxidation reactions.

Reducing Agents: For reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives of the original compound .

Scientific Research Applications

2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in studies involving enzyme inhibition and protein interactions.

Medicine: Investigated for potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-5-methoxybenzoic acid
• 4-Methoxybenzoic acid
• Pyridin-3-ylmethoxy derivatives

Uniqueness

2-Bromo-4-methoxy-5-(pyridin-3-ylmethoxy)benzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity . This uniqueness makes it valuable in research and potential therapeutic applications .